3-Methyladipoyl chloride
Overview
Description
3-Methyladipoyl chloride is a chemical compound with the linear formula ClCOCH2CH2CH(CH3)CH2COCl . It has a molecular weight of 197.06 . It has been used in the preparation of polyester hydrochlorides and polyamides, which have potential non-linear optical characteristics .
Molecular Structure Analysis
The molecular structure of 3-Methyladipoyl chloride consists of a central carbon chain with two chlorine atoms attached to the carbonyl groups at either end . The presence of these chlorine atoms makes it highly reactive, especially towards nucleophiles.Physical And Chemical Properties Analysis
3-Methyladipoyl chloride has a density of 1.217 g/mL at 25 °C and a boiling point of 117-119 °C/10 mmHg . It also has a refractive index of 1.472 . The compound has a molar refractivity of 44.2±0.3 cm^3, a polar surface area of 34 Å^2, and a molar volume of 161.5±3.0 cm^3 .Scientific Research Applications
- Potential Characteristics : Researchers explore their mechanical strength, thermal stability, and optical properties .
Polyester Hydrochlorides
Polyamides
Safety and Hazards
3-Methyladipoyl chloride is classified as a skin corrosive and may cause severe skin burns and eye damage . It may also cause respiratory irritation . Safety measures include avoiding breathing its dust/fume/gas/mist/vapours/spray, wearing protective gloves/clothing/eye protection/face protection, and ensuring adequate ventilation .
Mechanism of Action
Target of Action
3-Methyladipoyl chloride is a chemical compound with the linear formula ClCOCH2CH2CH(CH3)CH2COCl . It is primarily used in the preparation of polyester hydrochlorides and polyamides . These materials have potential non-linear optical characteristics , suggesting that the primary targets of 3-Methyladipoyl chloride are the molecular structures involved in these materials.
Mode of Action
Given its use in the preparation of polyester hydrochlorides and polyamides , it can be inferred that it likely interacts with other compounds to form these materials. The presence of two chloride groups in its structure suggests that it may undergo reactions involving nucleophilic substitution or addition, leading to the formation of new covalent bonds.
Biochemical Pathways
Considering its role in the synthesis of polyester hydrochlorides and polyamides , it can be inferred that it plays a role in the chemical pathways leading to the formation of these materials.
Result of Action
The primary result of the action of 3-Methyladipoyl chloride is the formation of polyester hydrochlorides and polyamides . These materials have potential non-linear optical characteristics , indicating that the action of 3-Methyladipoyl chloride at the molecular and cellular level results in materials with unique optical properties.
properties
IUPAC Name |
3-methylhexanedioyl dichloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10Cl2O2/c1-5(4-7(9)11)2-3-6(8)10/h5H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDDUPABDRNKFDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC(=O)Cl)CC(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00337646 |
Source
|
| Record name | 3-Methyladipoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00337646 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyladipoyl chloride | |
CAS RN |
44987-62-4 |
Source
|
| Record name | 3-Methyladipoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00337646 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Methyladipoyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 2'-[(2-chlorophenyl)amino]-6'-(diethylamino)-](/img/structure/B1594793.png)
![disodium 2-[[1-(2-chloro-5-sulphonatophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]azo]naphthalene-1-sulphonate](/img/structure/B1594797.png)
